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Compound of Interest

Compound Name: 1,2-Difluorobenzene

Cat. No.: B135520

Essential Safety and Handling Guide for 1,2-
Difluorobenzene

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
1,2-Difluorobenzene (CAS No. 367-11-3). Adherence to these procedures is essential for
ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

The health risks associated with 1,2-Difluorobenzene have not been fully determined, but
exposure may cause irritation to the skin, eyes, and respiratory system.[1] Therefore, robust
personal protective equipment is mandatory.

Minimum PPE Requirements:

o Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. A
face shield should be worn in conjunction with goggles when there is a significant risk of
splashing.

» Hand Protection: Due to the lack of specific breakthrough time data for 1,2-
Difluorobenzene, it is recommended to use gloves designed for handling aromatic and
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chlorinated solvents. Viton® or Butyl rubber gloves are suitable choices for extended
contact.[2][3][4][5] For incidental splash protection, nitrile gloves may be used, but they
should be changed immediately upon contact.[6] Double gloving is a recommended practice
to enhance protection.

» Body Protection: A flame-resistant lab coat is required. For operations with a higher risk of
splashes, a chemically resistant apron or coveralls should be worn.

» Respiratory Protection: All work with 1,2-Difluorobenzene should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[1] If work outside of a fume hood is
unavoidable, a NIOSH-approved respirator with organic vapor cartridges is required.

Safe Handling and Storage

1,2-Difluorobenzene is a highly flammable liquid and should be handled with extreme caution
in a controlled laboratory environment.

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne concentrations below exposure limits.[1]

« Ignition Sources: Keep away from open flames, sparks, hot surfaces, and any other potential
sources of ignition.[1] Use spark-proof tools and explosion-proof equipment.

» Static Discharge: Take precautionary measures against static discharge by grounding all
containers and equipment.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[7] Keep away from strong oxidizing agents.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 1,2-
Difluorobenzene.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://safetyware.com/product/north-f284-viton-gloves/
https://www.allsafetyproducts.com/chemical-resistant-butyl-viton-gloves.html
https://www.newpig.com/showa-893-viton-gloves/p/GLV1328
https://www.magidglove.com/showa-best-viton-glove-b892pp
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/product/b135520?utm_src=pdf-body
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikhv.PDF
https://www.benchchem.com/product/b135520?utm_src=pdf-body
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikhv.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikhv.PDF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8286000.htm
https://www.benchchem.com/product/b135520?utm_src=pdf-body
https://www.benchchem.com/product/b135520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Scenario

Immediate Action

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, perform
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill Response

In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

For Small Spills (manageable by trained personnel):

Alert personnel in the immediate area.

Eliminate all ignition sources.

Wear appropriate PPE as outlined in Section 1.

Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial

sorbents. Do not use combustible materials like paper towels.
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Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

For Large Spills (beyond the control of laboratory personnel):

Evacuate the area immediately.

Alert others and activate the nearest fire alarm.

Close the laboratory doors to contain vapors.

Call emergency services and provide them with the chemical name and spill location.

Workflow for responding to a chemical spill.

Disposal Plan

1,2-Difluorobenzene is a halogenated aromatic compound and must be disposed of as

hazardous waste in accordance with all federal, state, and local regulations.

Waste Characterization: Due to its flammability, 1,2-Difluorobenzene waste is likely to be
classified as an ignitable hazardous waste. While a specific EPA RCRA waste code has not
been identified for this compound, it is the responsibility of the waste generator to make a
proper hazardous waste determination.

Segregation: Do not mix halogenated waste with non-halogenated waste streams.

Containerization: Collect waste 1,2-Difluorobenzene and contaminated materials in a
clearly labeled, sealed, and chemically compatible container.

Disposal Method: The recommended disposal method for halogenated organic compounds
is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]
Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor for specific disposal procedures.
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Quantitative Data

Due to a lack of specific published data for 1,2-Difluorobenzene, the following tables provide
general information and recommendations.

Occupational Exposure Limits:

Organization TWA (8-hour) STEL (15-min) Ceiling

OSHA Not Established Not Established Not Established
ACGIH Not Established Not Established Not Established
NIOSH Not Established Not Established Not Established

In the absence of
established exposure
limits, it is crucial to
maintain airborne
concentrations as low
as reasonably
achievable and to
adhere to the principle
of ALARA (As Low As
Reasonably
Achievable).

Glove Material Compatibility (Qualitative):
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Glove Material

Recommendation for 1,2-Difluorobenzene

Viton®

Recommended for prolonged contact

Butyl Rubber

Recommended for prolonged contact

Nitrile

Suitable for splash protection only (change

immediately upon contact)

Neoprene

Not Recommended (Poor resistance to aromatic

hydrocarbons)

Natural Rubber (Latex)

Not Recommended (Poor resistance to aromatic

hydrocarbons)

This information is based on the chemical class

(halogenated aromatic hydrocarbon). It is highly

recommended to consult the glove
manufacturer's specific chemical resistance

data.

Physical and Chemical Properties:

Property

Value

Molecular Formula

CeHaF2[8]

Molar Mass 114.09 g/mol [8]
Appearance Colorless liquid[8]
Boiling Point 92 °C (198 °F)[8]
Melting Point -34 °C (-29 °F)[8]
Flash Point 2 °C (35.6 °F)[1]
Density 1.158 g/mL at 25 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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